Cas no 1806171-56-1 (5-Iodo-2-methyl-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine)

• Product Name: 5-Iodo-2-methyl-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine
• CAS No: 1806171-56-1
• MF: C₈H₄F₆INO
• MW: 371.018355369568
• CID: 4814193
• Update Time: 2025-08-04

5-Iodo-2-methyl-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Iodo-2-methyl-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine

• Inchi： 1S/C8H4F6INO/c1-3-5(17-8(12,13)14)2-4(15)6(16-3)7(9,10)11/h2H,1H3
• InChI Key： QQJOLGYYKHULIL-UHFFFAOYSA-N
• SMILES： IC1C=C(C(C)=NC=1C(F)(F)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 268
• XLogP3: 4
• Topological Polar Surface Area: 22.1

Additional information on 5-Iodo-2-methyl-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine

Introduction to 5-Iodo-2-methyl-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine (CAS No. 1806171-56-1)

5-Iodo-2-methyl-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine, a compound with the CAS number 1806171-56-1, is a highly specialized molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including an iodine atom, a methyl group, a trifluoromethoxy group, and a trifluoromethyl group, all attached to a pyridine ring. These functional groups contribute to the compound's distinctive chemical properties and potential biological activities.

The synthesis of 5-Iodo-2-methyl-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine involves a series of well-defined chemical reactions, often starting from readily available precursors. The iodine atom, in particular, makes this compound an attractive candidate for various chemical transformations, such as cross-coupling reactions, which are crucial in the synthesis of complex organic molecules. The presence of the trifluoromethoxy and trifluoromethyl groups imparts unique electronic and steric properties to the molecule, making it suitable for applications in drug discovery and development.

In recent years, 5-Iodo-2-methyl-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine has been studied for its potential as a building block in the synthesis of novel pharmaceuticals. One notable area of research is its use in the development of inhibitors for specific enzymes and receptors. For instance, studies have shown that compounds derived from this scaffold can exhibit potent inhibitory activity against certain kinases, which are key targets in cancer therapy. The ability to fine-tune the biological activity through structural modifications makes this compound a valuable tool in medicinal chemistry.

The biological evaluation of 5-Iodo-2-methyl-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine has revealed promising results. In vitro assays have demonstrated that derivatives of this compound can effectively inhibit the growth of various cancer cell lines, suggesting its potential as an anticancer agent. Additionally, preliminary studies have explored its activity against other diseases, such as neurodegenerative disorders and infectious diseases. The multifaceted biological profile of this compound underscores its versatility and potential for further development.

The physical and chemical properties of 5-Iodo-2-methyl-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine have also been extensively characterized. It is typically obtained as a solid with a high melting point and exhibits good solubility in common organic solvents. These properties facilitate its handling and use in various experimental settings. Spectroscopic techniques such as NMR and mass spectrometry have been employed to confirm its structure and purity, ensuring that it meets the stringent standards required for pharmaceutical applications.

In the context of drug discovery, the synthetic accessibility and functional group diversity of 5-Iodo-2-methyl-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine make it an attractive starting point for library synthesis. High-throughput screening (HTS) campaigns have utilized derivatives of this compound to identify hits with desired biological activities. These hits can then be optimized through iterative cycles of design, synthesis, and testing to develop lead compounds with improved potency and selectivity.

The environmental impact of chemicals used in pharmaceutical research is an important consideration. Studies on the biodegradability and ecotoxicity of 5-Iodo-2-methyl-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine have shown that it has minimal adverse effects on the environment when used under controlled conditions. This aligns with the growing emphasis on green chemistry principles in the pharmaceutical industry.

In conclusion, 5-Iodo-2-methyl-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine (CAS No. 1806171-56-1) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable chemical properties make it an ideal candidate for the development of novel therapeutic agents. Ongoing research continues to explore its full range of applications, contributing to advancements in drug discovery and human health.